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Compound of Interest
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Cat. No.: B083645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Gadolinium, a rare-earth metal, possesses a range of isotopes with unique nuclear properties,

making them valuable in diverse scientific and medical fields. Among these, the stable isotopes

Gadolinium-160 (¹⁶⁰Gd) and Gadolinium-158 (¹⁵⁸Gd) offer distinct advantages for specific

applications. This guide provides an objective comparison of their performance, supported by

experimental data and methodologies, to assist researchers in selecting the appropriate

isotope for their needs.

At a Glance: Key Property Comparison
A summary of the fundamental nuclear and physical properties of Gadolinium-160 and

Gadolinium-158 is presented below, highlighting the key differences that dictate their primary

applications.
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Property Gadolinium-160 (¹⁶⁰Gd) Gadolinium-158 (¹⁵⁸Gd)

Natural Abundance (%) 21.86[1][2] 24.84[2][3]

Atomic Mass (Da) 159.9270541[1][4] 157.9241039[3][5]

Neutrons 96[1] 94[3]

Stability Stable[1][2] Stable[2][3]

Nuclear Spin 0[1][6] 0[3]

Thermal Neutron Capture

Cross-Section (barns)
~0.8[6] Not prominently high

Primary Application
Production of Terbium-161

(¹⁶¹Tb) for Radiotherapy[7][8]

Spectroscopic studies, stable

isotope marker/tracer[3]

Gadolinium-160: A Gateway to Advanced Cancer
Therapy
The most significant application of Gadolinium-160 lies in its role as the starting material for

the production of the therapeutic radionuclide, Terbium-161 (¹⁶¹Tb).[7][8] ¹⁶¹Tb is a promising

low-energy beta and Auger electron emitter, making it highly effective for targeted radiotherapy

of cancer, especially for treating micrometastases.

Experimental Protocol: Production of Terbium-161 from
Gadolinium-160
The production of no-carrier-added ¹⁶¹Tb from ¹⁶⁰Gd is a well-established process involving the

following key steps:

Target Preparation: Highly enriched Gadolinium-160 oxide (¹⁶⁰Gd₂O₃) is used as the target

material.[9] The enrichment of ¹⁶⁰Gd is crucial to maximize the yield of ¹⁶¹Tb and minimize

the formation of isotopic impurities.

Neutron Irradiation: The ¹⁶⁰Gd₂O₃ target is irradiated with thermal neutrons in a nuclear

reactor.[9] This induces the ¹⁶⁰Gd(n,γ)¹⁶¹Gd nuclear reaction.
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Nuclear Transformation: The newly formed Gadolinium-161 (¹⁶¹Gd) is unstable and

undergoes rapid beta decay with a short half-life to produce Terbium-161 (¹⁶¹Tb).[10]

Radiochemical Separation: Following irradiation, the ¹⁶¹Tb must be chemically separated

from the bulk of the unreacted ¹⁶⁰Gd target material. This is a critical step to ensure the high

purity of the final ¹⁶¹Tb product. A common method for this separation is cation exchange

chromatography.[10]

The following diagram illustrates the workflow for the production of Terbium-161.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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